5-{2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-[2-[3-methyl-5-(trifluoromethyl)pyrazol-1-yl]-1,3-thiazol-4-yl]-3-(oxolan-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C14H12F3N5O2S/c1-7-4-10(14(15,16)17)22(20-7)13-18-9(6-25-13)12-19-11(21-24-12)8-2-3-23-5-8/h4,6,8H,2-3,5H2,1H3
• InChI Key: WOLLOQAUEFCEOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(F)(F)F)C2=NC(=CS2)C3=NC(=NO3)C4CCOC4
• Molecular Formula: C14H12F3N5O2S
• Molecular Weight: 371.34 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves multi-step reactions starting from basic organic substrates. For example, derivatives of 1,3,4-oxadiazole have been synthesized from carboxylic acids and hydrazides using cyclization reactions (Rai et al., 2009). These processes often require specific reagents and conditions to promote the formation of the desired heterocyclic rings.

Molecular Structure Analysis

The molecular structure of such compounds can be elucidated using techniques like X-ray diffraction (Kariuki et al., 2021) and spectroscopic methods including IR, NMR, and HRMS (Jiang et al., 2012). These methods provide detailed information about the arrangement of atoms and the geometry of the molecule.

Chemical Reactions and Properties

Compounds containing 1,3,4-oxadiazole rings are known to undergo various chemical reactions, including cycloadditions, substitutions, and radical-based reactions (Qin & Zard, 2015). The presence of a trifluoromethyl group can significantly influence the chemical reactivity and stability of the molecule.

Physical Properties Analysis

The physical properties such as solubility, melting point, and crystallinity of these compounds can vary widely depending on the substituents attached to the core structures. Solvent polarity, in particular, can affect the absorption and emission spectra of these compounds (Jiang et al., 2012).

Chemical Properties Analysis

The chemical properties of "5-{2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole" are likely influenced by its functional groups. For instance, oxadiazoles are known for their electron-accepting capabilities, which could make the compound a candidate for applications in materials science or as a pharmacophore in medicinal chemistry.

• (Jiang et al., 2012)
• (Rai et al., 2009)
• (Kariuki et al., 2021)
• (Qin & Zard, 2015)